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Compound of Interest

Compound Name: Uvarigrin

Cat. No.: B15144109

For Research Use Only. Not for use in diagnostic procedures.

Product Name: Uvarigrin (Experimental Formulation)

Catalog No.: UVG-EXP001

Formulation: Provided as a lyophilized powder. Reconstitute in DMSO to create a stock
solution.

Storage: Store lyophilized powder at -20°C. After reconstitution, store the stock solution at
-20°C in aliquots to avoid repeated freeze-thaw cycles.

Introduction

Uvarigrin is a novel dihydrochalcone with potential anti-inflammatory and anti-cancer
properties, analogous to related cytotoxic natural products found in plants of the Uvaria genus.
[1] Chalcones are a class of naturally occurring compounds known for a wide range of
pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.[2][3]
These activities are often attributed to their ability to modulate key cellular signaling pathways.
[2] This document provides detailed protocols for the experimental in vitro evaluation of
Uvarigrin's biological activities.

Potential Mechanism of Action
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Uvarigrin is hypothesized to exert its biological effects by modulating key signaling pathways
implicated in inflammation and cancer. Based on the activity of similar chalcone derivatives,
Uvarigrin may inhibit the NF-kB and PISK/AKT signaling pathways.[2] The NF-kB pathway is a
critical regulator of inflammatory responses, and its inhibition can lead to a reduction in the
production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.[4] Furthermore,
the PISK/AKT pathway is a central node in cell proliferation and survival, and its inhibition is a
common mechanism for the anti-cancer effects of many natural compounds.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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